molecular formula C59H102O4 B13392724 Apple, Malus sylvestris, ext. CAS No. 85251-63-4

Apple, Malus sylvestris, ext.

Cat. No. B13392724
CAS RN: 85251-63-4
M. Wt: 875.4 g/mol
InChI Key: OXQSBLNRHJRCGM-UHFFFAOYSA-N
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Description

Apple, Malus sylvestris, ext. is a useful research compound. Its molecular formula is C59H102O4 and its molecular weight is 875.4 g/mol. The purity is usually 95%.
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properties

CAS RN

85251-63-4

Molecular Formula

C59H102O4

Molecular Weight

875.4 g/mol

IUPAC Name

6,6-dimethyl-1'-propan-2-ylspiro[bicyclo[3.1.1]heptane-2,3'-cyclobutane]-1'-ol;1'-propan-2-ylspiro[bicyclo[3.3.1]nonane-9,3'-cyclobutane]-1'-ol;1'-propan-2-ylspiro[bicyclo[2.2.2]octane-2,3'-cyclobutane]-1'-ol

InChI

InChI=1S/3C15H26O.C14H24O/c2*1-10(2)15(16)8-14(9-15)6-5-11-7-12(14)13(11,3)4;1-11(2)15(16)9-14(10-15)12-5-3-6-13(14)8-4-7-12;1-10(2)14(15)8-13(9-14)7-11-3-5-12(13)6-4-11/h2*10-12,16H,5-9H2,1-4H3;11-13,16H,3-10H2,1-2H3;10-12,15H,3-9H2,1-2H3

InChI Key

OXQSBLNRHJRCGM-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1(CC2(C1)CCC3CC2C3(C)C)O.CC(C)C1(CC2(C1)CCC3CC2C3(C)C)O.CC(C)C1(CC2(C1)CC3CCC2CC3)O.CC(C)C1(CC2(C1)C3CCCC2CCC3)O

Origin of Product

United States

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